Cas no 1805959-07-2 (4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1805959-07-2
• MF: C₈H₃BrF₅NO₂
• MW: 320.010938882828
• CID: 4868309
• Update Time: 2025-08-03

4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H3BrF5NO2/c9-2-1-3(7(16)17)15-5(6(10)11)4(2)8(12,13)14/h1,6H,(H,16,17)
• InChI Key： MAWMRKNDNFLEQW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)N=C(C(F)F)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid

Comprehensive Overview of 4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805959-07-2)

4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805959-07-2) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This compound, characterized by its unique bromine and fluorine substitutions, serves as a critical intermediate in the synthesis of advanced molecules. Its structural features, including the difluoromethyl and trifluoromethyl groups, contribute to its reactivity and versatility, making it a valuable asset in modern synthetic chemistry.

The growing demand for fluorinated compounds in drug discovery and agrochemical development has positioned 4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid as a compound of interest. Researchers are particularly drawn to its potential applications in designing bioactive molecules due to the enhanced metabolic stability and lipophilicity imparted by its fluorine atoms. Recent studies highlight its role in the development of crop protection agents and pharmaceutical intermediates, aligning with the industry's focus on sustainable and efficient chemical solutions.

One of the most frequently searched questions regarding this compound revolves around its synthetic routes and purification methods. Optimizing the synthesis of 4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed for characterization, addressing the need for precise analytical validation in research and industrial settings.

In the context of green chemistry, the environmental impact of fluorinated compounds is a hot topic. 4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid is no exception, with researchers exploring eco-friendly synthesis methods to minimize waste and energy consumption. This aligns with global trends toward sustainable chemical manufacturing, a subject frequently queried in academic and industrial forums.

The compound's solubility and stability under various conditions are also critical considerations for its application. Studies indicate that its carboxylic acid moiety allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability makes it a preferred choice for high-throughput screening in drug discovery, where rapid modification of core structures is essential.

From a commercial perspective, the availability of 4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid is often discussed in supply chain forums. Manufacturers emphasize the importance of batch consistency and scalability to meet the demands of large-scale pharmaceutical and agrochemical production. These factors are crucial for ensuring the compound's reliability in industrial applications.

In summary, 4-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805959-07-2) represents a cutting-edge fluorinated building block with broad applicability. Its unique structural attributes and compatibility with modern synthetic methodologies make it a focal point for researchers and industry professionals alike. As the demand for fluorine-containing compounds continues to rise, this compound is poised to play a pivotal role in advancing innovations across multiple scientific disciplines.